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Compound of Interest

Compound Name: Mesitaldehyde

Cat. No.: B022134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4,6-trimethylbenzaldehyde, a

versatile aromatic aldehyde. It covers its fundamental chemical identity, physical and chemical

properties, and detailed experimental protocols for its synthesis. This document is intended to

serve as a valuable resource for professionals in research, chemical synthesis, and drug

development.

IUPAC Name and Chemical Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

2,4,6-trimethylbenzaldehyde.[1][2] It is also commonly known by other names such as

mesitaldehyde or mesitylaldehyde.[1][2][3]

The chemical structure consists of a benzene ring substituted with a formyl group (-CHO) and

three methyl groups (-CH3) at positions 2, 4, and 6.[2][3] This substitution pattern, with two

ortho-methyl groups flanking the aldehyde, creates significant steric hindrance that influences

its reactivity.[4]

Chemical Structure:

Caption: Chemical structure of 2,4,6-trimethylbenzaldehyde.
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A summary of the key physical and chemical properties of 2,4,6-trimethylbenzaldehyde is

presented in the tables below. This data is essential for its handling, application in reactions,

and for analytical purposes.

Table 1: General and Physical Properties

Property Value Reference

Molecular Formula C₁₀H₁₂O [1][2][3][5]

Molecular Weight 148.20 g/mol [1][3][5]

Appearance
Clear, colorless to light yellow

liquid
[1][2][6][7]

Odor Aromatic, pungent [2][7]

Melting Point 14 °C (57.2 °F) [1][2][6][7][8][9]

Boiling Point
237 - 238.5 °C (458.6 - 461.3

°F) at 760 mmHg
[1][2][6][7][8][9]

Density ~1.005 - 1.018 g/mL at 20 °C [2][6][7]

Refractive Index ~1.553 at 20 °C [8][10]

Solubility

Insoluble in water; Soluble in

alcohol and other organic

solvents.[2][6][7][11]
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Identifier Value Reference

CAS Number 487-68-3 [1][2][3][12]

MDL Number MFCD00003341 [1][3][12]

EINECS Number 207-662-1 [1][2][7]

SMILES CC1=CC(=C(C(=C1)C)C=O)C [1][2][3]

InChIKey
HIKRJHFHGKZKRI-

UHFFFAOYSA-N
[1][2]

Experimental Protocols for Synthesis
2,4,6-Trimethylbenzaldehyde is a valuable intermediate in organic synthesis, utilized in the

manufacturing of pharmaceuticals, fragrances, dyes, and resin additives.[2][3][6][13] Several

methods for its synthesis have been reported. The following sections provide detailed protocols

for some of the common synthetic routes.

This method involves the formylation of mesitylene using dichloromethyl methyl ether in the

presence of a Lewis acid catalyst, such as anhydrous aluminum chloride.[14]

Workflow Diagram:
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Caption: Synthesis of 2,4,6-trimethylbenzaldehyde from mesitylene.

Protocol:

In a dry three-necked flask, add 60.0 g of mesitylene and 300 mL of anhydrous

dichloromethane.[14]

Cool the mixture to 0 °C using an ice bath.[14]
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In batches, add 200.0 g of anhydrous aluminum trichloride, ensuring the system temperature

does not exceed 10 °C.[14]

Continue cooling to 0 °C and, via a dropping funnel, add a mixture of 46.0 g of freshly

prepared dichloromethyl methyl ether and 50 mL of dichloromethane over approximately 30

minutes, maintaining the system temperature below 10 °C.[14]

After the addition is complete, the reaction mixture is decomposed by pouring it onto a

mixture of crushed ice and hydrochloric acid.

The organic layer is separated, washed with water and a sodium bicarbonate solution, and

then dried over an anhydrous drying agent.

The solvent is removed by distillation, and the resulting crude product is purified by vacuum

distillation to yield 2,4,6-trimethylbenzaldehyde.

The Gattermann-Koch reaction is a classical method for the formylation of aromatic

compounds.[4] In this synthesis, mesitylene is treated with a formylating agent in the presence

of a Lewis acid catalyst.

Protocol:

A mixture of 118 mL (0.85 mole) of mesitylene, 147 g (1.25 moles) of zinc cyanide, and 400

mL of tetrachloroethane is placed in a three-necked flask fitted with a stirrer and a gas inlet

tube.[15]

A rapid stream of dry hydrogen chloride gas is passed through the stirred mixture at room

temperature for about 3 hours, or until the zinc cyanide is decomposed.[15]

The flask is then cooled in an ice bath, and 293 g (2.2 moles) of finely ground anhydrous

aluminum chloride is added with vigorous stirring.[15]

Stirring is continued while a rapid stream of hydrogen chloride is passed through the mixture

for several hours.

The reaction mixture is then decomposed by pouring it onto ice, followed by the addition of

hydrochloric acid.
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The product is isolated by steam distillation. The organic layer of the distillate is separated,

dried, and purified by vacuum distillation.[15]

This multi-step synthesis starts from mesitylene and proceeds through several intermediates.

[16]

Logical Relationship Diagram:
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Caption: Multi-step synthesis of 2,4,6-trimethylbenzaldehyde.
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Protocol:

Nitration: 1,3,5-mesitylene is reacted with a mixed acid of fuming nitric acid and glacial acetic

acid in acetic anhydride at 5 °C to produce 2,4,6-trimethylnitrobenzene.[16]

Reduction: The 2,4,6-trimethylnitrobenzene is then reduced using iron (Fe) and hydrochloric

acid in a mixed solvent of water and ethanol to yield 2,4,6-trimethylaniline.[16]

Diazotization: A diazo reaction of the 2,4,6-trimethylaniline is carried out to form the

corresponding diazonium salt.[16]

Final Step: The diazonium salt solution is then added dropwise into a solution of freshly

prepared formaldoxime, copper sulfate (CuSO₄), and sodium sulfite (Na₂SO₃). The resulting

product is distilled to give 2,4,6-trimethylbenzaldehyde.[16]

Applications
2,4,6-Trimethylbenzaldehyde is a crucial building block in the synthesis of a variety of valuable

products. Its applications span across several industries:

Pharmaceuticals and Agrochemicals: It serves as a key intermediate in the synthesis of

active pharmaceutical ingredients (APIs) and crop protection agents.[3][6][13][17]

Dyes and Pigments: The aromatic structure of this compound allows for the production of

stable and vibrant colorants.[2][3][13][17]

Fragrances and Flavors: It is used in the creation of unique scents and flavor profiles.[3][4][6]

[17]

Advanced Materials: It is a precursor in the synthesis of polymers and liquid crystals.[3]

Resin Additives: It can be used as an additive to improve the properties of resins.[6][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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